Cas no 789-66-2 (4H-1-Benzopyran-4-one, 6,7-dihydroxy-3-phenyl-)

4H-1-Benzopyran-4-one, 6,7-dihydroxy-3-phenyl- structure
789-66-2 structure
Product Name:4H-1-Benzopyran-4-one, 6,7-dihydroxy-3-phenyl-
CAS No:789-66-2
MF:C15H10O4
MW:254.237504482269
CID:533605
PubChem ID:5416995
Update Time:2025-04-19

4H-1-Benzopyran-4-one, 6,7-dihydroxy-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1-Benzopyran-4-one, 6,7-dihydroxy-3-phenyl-
    • 6,7-dihydroxy-3-phenylchromen-4-one
    • Oprea1_438098
    • SCHEMBL11082015
    • 789-66-2
    • DTXSID20419953
    • AKOS002385092
    • Oprea1_710723
    • 6,7-dihydroxy-3-phenyl-4H-chromen-4-one
    • CHEMBL1288897
    • 6,7-dihydroxyisoflavone
    • Inchi: 1S/C15H10O4/c16-12-6-10-14(7-13(12)17)19-8-11(15(10)18)9-4-2-1-3-5-9/h1-8,16-17H
    • InChI Key: RELBLTGUBMEHHL-UHFFFAOYSA-N
    • SMILES: O1C=C(C2C=CC=CC=2)C(C2C=C(C(=CC1=2)O)O)=O

Computed Properties

  • Exact Mass: 254.0579
  • Monoisotopic Mass: 254.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 66.76
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